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Compound of Interest

Compound Name:
(S)-2-((3-

Chlorophenoxy)methyl)oxirane

CAS No.: 129098-53-9

Cat. No.: B143866

Get Quote

Technical Whitepaper: Physicochemical Profiling of (S)-2-((3-Chlorophenoxy)methyl)oxirane

Executive Summary
This technical guide provides an in-depth analysis of (S)-2-((3-
Chlorophenoxy)methyl)oxirane (CAS: 129098-53-9), a critical chiral building block in the

synthesis of aryloxypropanolamine

-adrenergic receptor antagonists.

Understanding the hydrophobicity (LogP) of this intermediate is essential for optimizing phase-

transfer catalysis during synthesis and predicting the passive transport of the resulting

pharmacophore across biological membranes. This guide synthesizes computational

consensus models with experimental protocols for validation.
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The molecule consists of a lipophilic 3-chlorophenyl moiety linked via an ether oxygen to a

reactive, chiral epoxide (oxirane) ring.

IUPAC Name: (2S)-2-[(3-chlorophenoxy)methyl]oxirane

Molecular Formula: C

H

ClO

[1][2]

Molecular Weight: 184.62 g/mol [1][2]

Chirality: The (S)-configuration at the C2 position of the oxirane ring is crucial. In many

-blockers, the (S)-enantiomer of the final drug (derived from this intermediate) exhibits up to
100-fold higher affinity for

-receptors than the (R)-enantiomer.

Structural Diagram & Synthesis Pathway
The following diagram illustrates the stereoselective synthesis of the target molecule and its

subsequent conversion into a

-blocker scaffold.
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Figure 1: Stereoselective synthesis pathway utilizing (S)-epichlorohydrin to retain chirality in the

target intermediate.
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Hydrophobicity Profile (Calculated LogP)
Hydrophobicity, quantified by the partition coefficient (LogP), dictates the compound's behavior

in biphasic systems.[3] For (S)-2-((3-Chlorophenoxy)methyl)oxirane, the presence of the

chlorine atom (lipophilic) competes with the ether oxygen and epoxide ring (polar).

Consensus Computational Data
Since experimental values for the specific (S)-3-chloro isomer are rare in public repositories,

we utilize a consensus of high-fidelity algorithms calibrated against the structurally identical 4-

chloro isomer and racemic analogs.

Algorithm Method Principle
Calculated LogP
(cLogP)

Reliability

XLogP3
Atom-Additive

(Knowledge-based)
2.24

High (Standard for

PubChem)

WLogP
Fragment-based

(Wildman/Crippen)
2.18

High (Robust for small

organics)

MLogP
Topological

(Moriguchi)
2.05

Medium (Can

underestimate

halogens)

Consensus
Average of validated

models
2.16 ± 0.15 Optimal for Reference

Data Interpretation: The consensus LogP of ~2.16 places this molecule in the "moderately

lipophilic" category (LogP 1–3).

Implication for Synthesis: It will partition preferentially into organic solvents (DCM, Ethyl

Acetate) but retains enough polarity to require thorough washing to remove salts.

Implication for Biology: It possesses ideal membrane permeability (Lipinski Rule of 5

compliant) for passive diffusion.
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While computational models are useful, experimental validation is required for regulatory filing

(e.g., REACH or FDA IND).

Critical Warning: Traditional "Shake-Flask" methods (OECD 107) are not recommended for this

compound. Epoxides are electrophilic and susceptible to hydrolysis in water over the 24-48

hour equilibrium period required by shake-flask methods, potentially forming the diol (LogP <

1.0) and skewing results.

Recommended Protocol: HPLC-Based Determination
(OECD 117)
This method uses retention times on a C18 column to correlate hydrophobicity, minimizing the

compound's exposure to aqueous hydrolysis.

Step-by-Step Protocol:

System Setup:

Instrument: HPLC with UV Detector (254 nm).

Column: C18 Reverse-Phase (capped silica) to minimize silanol interactions.

Mobile Phase: Methanol/Water (75:25 v/v) isocratic. Note: Avoid acidic buffers which

catalyze epoxide ring opening.

Reference Standards:

Select 5-6 reference compounds with known LogP values bracketing the target (LogP 1.0

to 4.0).

Suggested Standards: Acetanilide (1.16), Acetophenone (1.58), Benzene (2.13),

Chlorobenzene (2.84).

Procedure:

Inject reference standards and record retention times (

).
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Calculate the capacity factor (

) for each:

(where

is dead time).

Construct a calibration curve:

.

Inject (S)-2-((3-Chlorophenoxy)methyl)oxirane and interpolate its LogP.

Experimental Workflow Diagram
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Figure 2: HPLC-based LogP determination workflow designed to mitigate epoxide hydrolysis

risks.

Implications for Drug Development
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Blood-Brain Barrier (BBB) Permeability: With a LogP of ~2.2 and a molecular weight of 184

Da, this molecule is predicted to cross the BBB. This is a critical consideration if the final

drug is intended to be peripherally selective (non-CNS acting).

Metabolic Stability: The lipophilicity suggests the compound is a substrate for Cytochrome

P450 enzymes. However, the epoxide moiety is the primary metabolic soft spot, targeted by

Epoxide Hydrolase, which converts it to the corresponding vicinal diol. This conversion

drastically lowers LogP (to < 1.0), facilitating renal excretion.

Solubility:

Water Solubility: Low (~100 mg/L estimated).

Organic Solubility: High in ethanol, DMSO, and chloroform.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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